Cas no 1516130-20-3 (1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine
• CAS No: 1516130-20-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5951023
• PubChem ID: 83687444
• Update Time: 2025-06-08

1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine
• 1-[2-(2-methoxy-3-methylphenyl)ethyl]cyclopropan-1-amine
• EN300-1785065
• 1516130-20-3

• Inchi： 1S/C13H19NO/c1-10-4-3-5-11(12(10)15-2)6-7-13(14)8-9-13/h3-5H,6-9,14H2,1-2H3
• InChI Key： VWQNDXDONOYFME-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1CCC1(CC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1516130-20-3 and Product Name: 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine

The compound with CAS No. 1516130-20-3 and the product name 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of a cyclopropane ring fused with an amine-bearing side chain, coupled with an aromatic moiety substituted with methoxy and methyl groups, endows this compound with distinctive chemical and pharmacological properties.

Recent studies have highlighted the importance of cyclopropane-containing scaffolds in medicinal chemistry. The rigid three-membered cyclopropane ring introduces conformational constraints that can enhance binding affinity and selectivity, making such compounds attractive candidates for developing novel therapeutic agents. In particular, the 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine structure exhibits promising interactions with biological targets, which has been a focus of extensive research in recent years.

The aromatic component of this compound, specifically the 2-methoxy-3-methylphenyl group, plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. This substitution pattern is frequently observed in bioactive molecules due to its ability to engage in π-stacking interactions and hydrogen bonding, which are essential for effective receptor binding. The methoxy group further enhances solubility and metabolic stability, while the methyl group contributes to steric hindrance, optimizing binding geometry.

Current research in the field of cheminformatics has demonstrated that compounds incorporating cyclopropane units often exhibit enhanced bioactivity against a range of therapeutic targets. For instance, studies have shown that derivatives of this class can interact with enzymes and receptors involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and autoimmune diseases. The 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine molecule is no exception, with preliminary data suggesting its efficacy in modulating key signaling cascades.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the aromatic ring demands careful consideration to maintain regioselectivity and avoid unwanted side products. These synthetic challenges underscore the complexity involved in developing novel pharmaceuticals but also demonstrate the capabilities of contemporary chemical methodologies.

In terms of biological activity, the 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine has shown intriguing properties in vitro. Its interaction with various biological targets has been studied using computational modeling and experimental assays. Notably, it exhibits selective binding to certain enzyme families without significant off-target effects, which is a critical criterion for drug development. This selectivity is attributed to the precise arrangement of substituents around the core structure, which optimizes receptor recognition.

The pharmacokinetic profile of this compound is another area of interest. Preliminary pharmacokinetic studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The methoxy group enhances water solubility, facilitating better oral bioavailability, while the cyclopropane ring contributes to metabolic stability by resisting degradation under physiological conditions. These attributes make it a promising candidate for further development into a therapeutic agent.

Future directions in research involving 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine include exploring its potential in vivo applications. Animal models are being utilized to assess its efficacy and safety profiles in living organisms. Additionally, structural modifications are being investigated to enhance its bioactivity and reduce any potential toxicity. These efforts are part of a broader trend in drug discovery where computational tools are increasingly employed to guide molecular design.

The integration of machine learning algorithms into virtual screening processes has significantly accelerated the identification of lead compounds like 1-2-(2-methoxy-3-methylphenyl)ethylcyclopropan-1-amine. By leveraging large datasets and predictive models, researchers can rapidly evaluate thousands of molecular structures for their potential bioactivity before synthesizing them experimentally. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

In conclusion, the compound with CAS No. 1516130-20-3 represents a compelling example of how structural innovation can lead to novel therapeutics. The unique combination of a cyclopropane ring and an amine-bearing side chain substituted with aromatic groups provides a rich framework for further exploration in drug discovery. With ongoing research focusing on optimizing its pharmacological properties and exploring new applications, this molecule holds significant promise for advancing medical science.